Cas no 2137540-01-1 (2-amino-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanamide)

• Product Name: 2-amino-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanamide
• CAS No: 2137540-01-1
• MF: C₉H₁₄Br₂N₄O
• MW: 354.041659832001
• CID: 6165397
• PubChem ID: 165495948
• Update Time: 2025-05-20

2-amino-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanamide
• EN300-1140871
• 2137540-01-1

• Inchi： 1S/C9H14Br2N4O/c1-3-5-14-7(10)8(11)15(5)4(2)6(12)9(13)16/h4,6H,3,12H2,1-2H3,(H2,13,16)
• InChI Key： JBAHZSKIIQSNPL-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CC)N1C(C)C(C(N)=O)N)Br

Computed Properties

• Exact Mass: 353.95139g/mol
• Monoisotopic Mass: 351.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-amino-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanamide

Introduction to 2-amino-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanamide (CAS No. 2137540-01-1)

2-amino-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2137540-01-1, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and therapeutic applications. The presence of multiple functional groups, including an amide linkage, a brominated imidazole ring, and an ethyl substituent, makes this molecule a candidate for various biochemical interactions, which are critical for understanding its pharmacological profile.

The structural framework of 2-amino-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanamide incorporates elements that are frequently explored in the design of bioactive molecules. The imidazole ring, a heterocyclic structure known for its stability and prevalence in natural products, serves as a key pharmacophore. Specifically, the 4,5-dibromo substitution pattern on the imidazole ring enhances its interaction with biological targets by introducing additional electronic and steric properties. This modification is particularly interesting because brominated imidazoles have been reported to exhibit antimicrobial, antiviral, and anti-inflammatory activities in several preclinical studies.

The butanamide moiety at the 3-position of the imidazole ring contributes to the compound's solubility and metabolic stability, which are essential factors in drug development. The amide group can participate in hydrogen bonding interactions with biological targets, thereby influencing the compound's binding affinity and selectivity. Furthermore, the ethyl substituent on the butanamide chain provides another layer of structural diversity, which can be exploited to modulate pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX).

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 2-amino-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanamide with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for therapeutic intervention in chronic inflammatory diseases. Additionally, the brominated imidazole core has been shown to exhibit inhibitory effects on certain kinases and other signaling proteins, which are implicated in cancer progression.

In vitro studies have demonstrated that derivatives of brominated imidazoles can disrupt microbial cell wall synthesis or interfere with viral replication mechanisms. The specific arrangement of substituents in 2-amino-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)butanamide may confer unique advantages over simpler analogs by optimizing binding interactions with these targets. For instance, the bromo atoms at positions 4 and 5 of the imidazole ring could enhance electrophilicity, allowing for nucleophilic attack by biological nucleophiles such as cysteine residues in enzymes.

The butanamide group also plays a crucial role in modulating the compound's bioactivity. Amides are well-known for their ability to form stable hydrogen bonds with polar residues in proteins, which can improve binding affinity. Moreover, amides can undergo hydrolysis under physiological conditions, potentially leading to prodrug strategies where the active moiety is released in vivo. This characteristic makes 2-amino-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-ybutanamide a versatile scaffold for designing drugs with controlled release profiles.

From a synthetic chemistry perspective, 2-amino–3–(4,,5–dibromo–2–ethyl–1H–imidazol–1–yl)butanamide is an intriguing target for medicinal chemists due to its complex structure and multiple functional handles. The synthesis of this compound involves multi-step reactions that require careful optimization to achieve high yields and purity. Key steps include condensation reactions to form the amide bond, bromination of the imidazole ring, and introduction of the ethyl substituent at the appropriate position on the butanamide chain.

The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has enabled more efficient routes to complex heterocyclic compounds like this one. These methods not only improve synthetic efficiency but also allow for greater structural diversity during drug discovery campaigns. By leveraging modern synthetic strategies, researchers can rapidly explore analogs of 2-amino–3–(4,,5–dibromo–2–ethyl–1H–imidazol–1–yl)butanamide with tailored properties for improved pharmacological activity.

The potential applications of CAS No 2137540–01–1 extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. For example, imidazole derivatives have been investigated as intermediates in crop protection agents due to their ability to interact with biological targets in pests or pathogens without harming beneficial organisms.

In conclusion, 2-amino–3–(4,,5–dibromo–2–ethyl – 1H –imidazol – 1 – yl)butanamide represents a promising chemical entity with multifaceted applications across multiple disciplines.* Its unique structural features,* including* *the* *brominated* *imidazole* *ring* *and* *the* *butanamide moiety*,* make it an attractive scaffold for further biochemical investigation.* As research progresses,* additional insights into its mechanism(s)* *of* *action* *and* *potential therapeutic benefits* *are* *expected* *to emerge.* The continued exploration* *of* *this* *and related compounds* *holds significant promise* *for* *the development* *of* *novel bioactive molecules.*